Cas no 85263-81-6 (3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo-
• CAS No: 85263-81-6
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD04989736
• CID: 4235879
• PubChem ID: 2959483
• Update Time: 2025-11-01

3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo-
• TIMTEC-BB SBB012094
• AKOS BC-2636
• 1-[2-(4-METHOXY-PHENYL)-ETHYL]-5-OXO-PYRROLIDINE-3-CARBOXYLIC ACID
• tert-Butyl 2-(2-oxopiperazin-1-yl)acetate
• 1-[2-(4-Methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid
• AKOS016340853
• CHEMBL1869537
• 1-(4-Methoxyphenethyl)-5-oxopyrrolidine-3-carboxylic acid
• CS-0117360
• 1-(4-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(4-Methoxyphenethyl)-5-oxopyrrolidine-3-carboxylicacid
• MFCD04989736
• BRD-A75343517-001-07-2
• HMS1696O18
• HMS2432P24
• SMR000077547
• AKOS000161538
• 85263-81-6
• SCHEMBL2314610
• STK404543
• 1-[2-(4-methoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• MLS000064732

• MDL： MFCD04989736
• Inchi： 1S/C14H17NO4/c1-19-12-4-2-10(3-5-12)6-7-15-9-11(14(17)18)8-13(15)16/h2-5,11H,6-9H2,1H3,(H,17,18)
• InChI Key： VLAGKOABJGTUFO-UHFFFAOYSA-N
• SMILES： COC1C=CC(CCN2C(=O)CC(C(O)=O)C2)=CC=1

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo-

3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- (CAS No. 85263-81-6): A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- (CAS No. 85263-81-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-[2-(4-methoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid, is a derivative of pyrrolidine, a five-membered heterocyclic compound with a nitrogen atom. The presence of the methoxyphenyl and oxo groups imparts unique chemical and biological properties to this molecule, making it an important candidate for various therapeutic applications.

The structure of 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- is characterized by its pyrrolidine ring, which is substituted with a carboxylic acid group at the 3-position and an oxo group at the 5-position. Additionally, the ethyl group attached to the pyrrolidine ring is substituted with a 4-methoxyphenyl moiety. This complex structure contributes to its potential as a ligand for various biological targets, including enzymes and receptors.

Recent research has highlighted the importance of 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- has also shown potential in neurodegenerative disease research. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and reducing neuronal damage. These findings suggest that it could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- has been explored for its use in drug delivery systems. The unique chemical structure of this compound allows it to be incorporated into various drug delivery platforms, such as nanoparticles and liposomes, enhancing its bioavailability and targeting capabilities. This makes it particularly useful in the development of targeted therapies for cancer and other diseases where precise drug delivery is crucial.

The synthesis of 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization with the methoxyphenyl and oxo groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of an appropriate amino acid derivative with a substituted benzaldehyde followed by cyclization to form the pyrrolidine ring.

The physical properties of 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo-, such as its solubility and stability, are critical factors in its application as a pharmaceutical agent. This compound is generally soluble in polar organic solvents but may require specific formulations to enhance its solubility in aqueous environments. Stability studies have shown that it remains stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-[2-(4-methoxyphenyl)ethyl]-5-oxo- (CAS No. 85263-81-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents for a range of diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.